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Compound of Interest

Compound Name: 1,4-Dichlorobenzene

Cat. No.: B7767911 Get Quote

Notice: The use of 1,4-Dichlorobenzene as a laboratory deodorant is strongly discouraged

due to its significant health and safety risks. This document is provided for informational

purposes for researchers and drug development professionals who may encounter this

substance or are seeking to replace outdated practices. Safer, modern alternatives for odor

control should always be prioritized.

Introduction
1,4-Dichlorobenzene (p-DCB) is a chlorinated aromatic hydrocarbon that has been historically

used as a space deodorant, fumigant, and disinfectant.[1][2][3][4] Its mode of action as a

deodorant relies on its high volatility at room temperature, allowing it to sublime and release a

strong, penetrating, mothball-like odor that masks other smells.[2] In a laboratory setting, its

application was intended to mask unpleasant odors from chemical reactions, biological

samples, or waste. However, due to its toxicity profile, its use for this purpose is now

considered obsolete and hazardous.

Health and Safety Information
1,4-Dichlorobenzene poses significant health risks. It is classified as a Group 2B carcinogen

by the IARC, meaning it is possibly carcinogenic to humans. The U.S. Department of Health

and Human Services (DHHS) has also determined that it may reasonably be anticipated to be

a carcinogen. Animal studies have shown that exposure can lead to liver and kidney tumors.
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Acute inhalation exposure can cause irritation to the eyes, nose, and throat. Higher

concentrations may lead to headaches, dizziness, nausea, and liver damage. Prolonged or

repeated exposure can affect the nervous system, liver, and kidneys.

Physicochemical and Toxicological Data
The following tables summarize key quantitative data for 1,4-Dichlorobenzene.

Table 1: Physicochemical Properties of 1,4-Dichlorobenzene

Property Value Reference(s)

Molecular Formula C₆H₄Cl₂

Molecular Weight 147.00 g/mol

Appearance
Colorless to white crystalline

solid

Odor Mothball-like, penetrating

Melting Point 52-54 °C

Boiling Point 173-174 °C

Vapor Pressure 1.03 - 1.74 mmHg at 25 °C

Water Solubility 10.5 mg/100 mL at 20 °C

Odor Threshold
0.048 - 0.18 ppm (varies

widely)

Table 2: Occupational Exposure Limits for 1,4-Dichlorobenzene

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b7767911?utm_src=pdf-body
https://www.benchchem.com/product/b7767911?utm_src=pdf-body
https://www.benchchem.com/product/b7767911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organization Limit Value (ppm) Value (mg/m³) Reference(s)

OSHA PEL (8-hr TWA) 75 450

NIOSH REL (10-hr TWA)

Lowest Feasible

Concentration

(Carcinogen)

-

NIOSH IDLH 150 -

ACGIH TLV (8-hr TWA) 10 60

Abbreviations: PEL - Permissible Exposure Limit; TWA - Time-Weighted Average; REL -

Recommended Exposure Limit; IDLH - Immediately Dangerous to Life or Health; TLV -

Threshold Limit Value.

Experimental Protocols (Discouraged Practice)
The following protocol describes a hypothetical scenario for the use of 1,4-Dichlorobenzene
as a laboratory deodorant. This practice is not recommended.

Objective: To mask a strong, unpleasant odor in a designated laboratory area.

Materials:

1,4-Dichlorobenzene crystals

Shallow, stable dish or container

Appropriate Personal Protective Equipment (PPE): chemical splash goggles, nitrile gloves,

lab coat. A respirator may be required depending on the scale of use and ventilation.

Protocol:

Risk Assessment: Conduct a thorough risk assessment before considering the use of 1,4-
Dichlorobenzene. Identify the source of the odor and explore all safer alternatives for its

removal or containment.
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Ventilation: Ensure the laboratory is equipped with adequate ventilation, preferably a fume

hood that can be used to handle the solid 1,4-Dichlorobenzene.

Handling: In a well-ventilated area (e.g., inside a fume hood), carefully place a small amount

of 1,4-Dichlorobenzene crystals into a shallow, stable dish.

Placement: Position the dish in the area with the malodor, away from direct heat sources,

open flames, and incompatible materials such as strong oxidizing agents and aluminum.

Monitoring: Regularly monitor the area for the concentration of 1,4-Dichlorobenzene
vapors, especially if used outside of a fume hood. Be aware that the odor threshold varies

and may not provide an adequate warning of hazardous concentrations.

Disposal: Dispose of any remaining 1,4-Dichlorobenzene and contaminated materials as

hazardous waste according to institutional and local regulations.

Safer Alternatives for Laboratory Odor Control
Given the significant hazards associated with 1,4-Dichlorobenzene, the following safer and

more effective alternatives are recommended for laboratory odor control:

Local Exhaust Ventilation: The most effective method for controlling laboratory odors is to

capture them at the source. This can be achieved through the use of fume hoods, snorkels,

or other local exhaust ventilation systems.

Activated Charcoal: Activated charcoal is a highly porous material with a large surface area

that effectively adsorbs a wide range of volatile organic compounds (VOCs) and odorous

molecules. It can be used in filters for fume hoods or as a passive odor adsorbent in specific

areas.

Chemical Scrubbers: For specific, highly odorous, or toxic gases, chemical scrubbers can be

used to neutralize the offending molecules before they are exhausted.

Good Laboratory Practices:

Keeping chemical containers tightly sealed when not in use.

Promptly cleaning up spills.
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Disposing of chemical waste in appropriate, sealed containers.

Commercial Odor Neutralizers: There are commercially available odor neutralizers that work

by chemically reacting with and neutralizing odor-causing molecules rather than simply

masking them.
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Caption: Health hazards of 1,4-dichlorobenzene exposure.
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Caption: Discouraged workflow for p-DCB use and safer alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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